Cas no 386715-24-8 (methyl (3R)-3-amino-4-methylpentanoate)

• Product Name: methyl (3R)-3-amino-4-methylpentanoate
• CAS No: 386715-24-8
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 6057061
• PubChem ID: 11051799
• Update Time: 2025-06-13

methyl (3R)-3-amino-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-amino-4-methyl-, methyl ester, (3R)-
• (R)-Methyl3-amino-4-methylpentanoate
• methyl (3R)-3-amino-4-methylpentanoate
• 386715-24-8
• EN300-1284128
• SCHEMBL9970576
• METHYL(3R)-3-AMINO-4-METHYLPENTANOATE

• Inchi： 1S/C7H15NO2/c1-5(2)6(8)4-7(9)10-3/h5-6H,4,8H2,1-3H3/t6-/m1/s1
• InChI Key： VSYRRAKUNWIGRY-ZCFIWIBFSA-N
• SMILES： C(OC)(=O)C[C@@H](N)C(C)C

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.955±0.06 g/cm3(Predicted)
• Melting Point: 117-118 °C
• Boiling Point: 192.3±23.0 °C(Predicted)
• pka: 8.84±0.13(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (3R)-3-amino-4-methylpentanoate

Research Brief on Methyl (3R)-3-amino-4-methylpentanoate (CAS: 386715-24-8) in Chemical Biology and Pharmaceutical Applications

Methyl (3R)-3-amino-4-methylpentanoate (CAS: 386715-24-8) is a chiral ester derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutics, particularly in the areas of enzyme inhibition, peptide mimetics, and prodrug design. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of methyl (3R)-3-amino-4-methylpentanoate as a building block for the synthesis of γ-aminobutyric acid (GABA) analogs. The researchers demonstrated that the chiral center at the 3-position of the compound allows for the stereoselective synthesis of GABA derivatives with enhanced binding affinity to neuronal receptors. This finding is particularly relevant for the development of next-generation neuropharmaceuticals targeting conditions such as epilepsy and anxiety disorders.

In the realm of prodrug design, a recent patent application (WO2023056789) disclosed the use of methyl (3R)-3-amino-4-methylpentanoate as a promoiety for improving the bioavailability of poorly soluble antiviral agents. The ester functionality of the compound was shown to enhance membrane permeability, while its metabolic stability in plasma contributed to sustained drug release profiles. These properties make it a valuable tool in addressing formulation challenges associated with hydrophobic drug candidates.

Structural analyses conducted via X-ray crystallography and NMR spectroscopy have provided new insights into the conformational preferences of methyl (3R)-3-amino-4-methylpentanoate. A 2024 study in Organic & Biomolecular Chemistry revealed that the compound adopts a folded conformation in solution, which may influence its reactivity in asymmetric synthesis. This structural understanding has enabled more efficient synthetic routes to complex natural product analogs, particularly in the context of macrocyclic peptide synthesis.

Emerging applications in chemical biology include the compound's use as a scaffold for developing selective enzyme inhibitors. Research published in ACS Chemical Biology (2024) demonstrated that derivatives of methyl (3R)-3-amino-4-methylpentanoate can effectively target the active sites of cysteine proteases involved in parasitic infections. The structural flexibility of the molecule allows for fine-tuning of inhibitor potency and selectivity, offering new avenues for antiparasitic drug development.

From a synthetic chemistry perspective, recent advances in catalytic asymmetric synthesis have improved access to enantiomerically pure methyl (3R)-3-amino-4-methylpentanoate. A 2023 report in Chemical Communications described a biocatalytic approach using engineered aminotransferases that achieved >99% enantiomeric excess with high yield. This methodological breakthrough addresses previous challenges in the large-scale production of the compound for pharmaceutical applications.

Looking forward, the unique structural features of methyl (3R)-3-amino-4-methylpentanoate continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use as a chiral auxiliary in asymmetric catalysis. The compound's versatility and demonstrated biological activity ensure its ongoing relevance in pharmaceutical research and development.